1-(2-Fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carbonyl chloride

• Molecular Formula: C11H8ClFN2O2
• Molecular Weight: 254.64 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-5-methoxypyrazole-3-carbonyl chloride
• InChI: InChI=1S/C11H8ClFN2O2/c1-17-10-6-8(11(12)16)14-15(10)9-5-3-2-4-7(9)13/h2-6H,1H3
• InChI Key: PRYRUPXADBKMKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NN1C2=CC=CC=C2F)C(=O)Cl

Description

1-(2-Fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carbonyl chloride is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-(2-fluoro-phenyl)-5-methoxy-1H-pyrazole-3-carboxylic acid (39.1 g, 167 mmol) in 2-methyltetrahydrofuran (300 ml) was cooled to 0° C. and DMF (293 μl, 3.81 mmol) was added. Oxalyl chloride (23.1 g, 182 mmol) was added dropwise. After 16 h at room temperature ca. 100 ml of the solvent were removed by distillation. The resulting suspension of the title compound was used directly in the next step.